Cas no 1368934-58-0 (1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid)
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinecarboxylic acid, 1-(4-bromophenyl)-2-oxo-
- 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
-
- MDL: MFCD21980254
- Inchi: 1S/C10H8BrNO3/c11-6-1-3-7(4-2-6)12-5-8(9(12)13)10(14)15/h1-4,8H,5H2,(H,14,15)
- InChI Key: MGVWKMWYYLWFKE-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(Br)C=C2)CC(C(O)=O)C1=O
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-220606-1.0g |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 1g |
$0.0 | 2023-06-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2535-100MG |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 100MG |
¥ 2,527.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2535-250MG |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 250MG |
¥ 4,039.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2535-500MG |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 500MG |
¥ 6,732.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2535-1G |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 1g |
¥ 10,091.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN2535-5G |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 5g |
¥ 30,274.00 | 2023-03-31 | |
| Enamine | EN300-220606-0.05g |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 0.05g |
$524.0 | 2023-09-16 | |
| Enamine | EN300-220606-0.1g |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 0.1g |
$684.0 | 2023-09-16 | |
| Enamine | EN300-220606-0.25g |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 0.25g |
$977.0 | 2023-09-16 | |
| Enamine | EN300-220606-0.5g |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid |
1368934-58-0 | 95% | 0.5g |
$1539.0 | 2023-09-16 |
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid
Introduction to 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid (CAS No. 1368934-58-0)
1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid, identified by the CAS number 1368934-58-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of a brominated aromatic ring and an azetidine core makes it a valuable scaffold for developing novel therapeutic agents. In recent years, the exploration of such scaffolds has been driven by the need for innovative drug candidates that can address unmet medical needs, particularly in the areas of oncology, inflammation, and neurodegenerative diseases.
The 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid structure presents a unique combination of functional groups that facilitate diverse chemical modifications. The bromine atom at the para position of the phenyl ring serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the oxoazetidine ring introduces rigidity and specific spatial orientation, which can be exploited to enhance binding affinity and selectivity in drug design. These characteristics make it an attractive building block for medicinal chemists seeking to develop small-molecule inhibitors or agonists.
Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid as a pharmacophore. Studies have demonstrated that this scaffold can mimic key pharmacological motifs found in known bioactive compounds. For instance, its ability to adopt a conformational ensemble that mimics the hinge region of protein targets has been explored in the design of kinase inhibitors. The carboxylic acid moiety at the 3-position provides an additional site for hydrogen bonding interactions, which can be leveraged to improve binding affinity and metabolic stability.
In the context of oncology research, 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid derivatives have been investigated for their potential as inhibitors of aberrantly activated kinases implicated in cancer progression. Kinases are critical enzymes that regulate cellular signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these enzymes with selective inhibitors, it is possible to modulate downstream signaling cascades that drive malignant transformation. Preliminary studies have shown that certain analogs of this compound exhibit inhibitory activity against various kinases, including those involved in tyrosine kinase cascades and serine/threonine kinases.
The synthesis of 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid has been optimized through multiple routes to ensure high yield and purity. One common approach involves the condensation of 4-bromoacetophenone with ethyl cyanoacetate under basic conditions, followed by cyclization to form the oxoazetidine ring. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the aromatic ring. These synthetic strategies highlight the compound's adaptability to different chemical transformations, making it a versatile intermediate in drug discovery pipelines.
The pharmacokinetic properties of 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid derivatives are also of considerable interest. The incorporation of physicochemical descriptors such as lipophilicity (logP), solubility, and polar surface area (PSA) into structure-activity relationship (SAR) studies has provided insights into optimizing drug-like properties. For example, modulating the lipophilicity profile can enhance oral bioavailability while minimizing off-target effects. Furthermore, exploring prodrug strategies has been considered to improve solubility and tissue distribution.
Emerging research suggests that 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid may find applications beyond oncology. Inflammatory diseases, characterized by chronic activation of immune responses, represent another therapeutic area where kinase inhibition could be beneficial. By targeting specific kinases involved in inflammatory pathways, it may be possible to develop anti-inflammatory agents with improved efficacy and safety profiles compared to existing therapies. Additionally, neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease involve dysregulated kinase activity, making this scaffold a promising candidate for further investigation.
The role of 1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid in material science is also beginning to emerge. Its ability to form coordination complexes with metal ions has led to studies exploring its potential as a ligand in catalysis or as a component in functional materials. The rigid structure of the oxoazetidine ring can stabilize metal centers while allowing for tunable steric and electronic properties through derivatization.
In conclusion,1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid (CAS No. 1368934-58-0) is a multifaceted compound with significant potential across multiple domains of pharmaceutical research and beyond. Its structural features enable diverse synthetic modifications and biological activities, making it a valuable tool for drug discovery efforts aimed at addressing critical unmet medical needs. As our understanding of its properties continues to evolve through both experimental and computational approaches, this compound is poised to play an increasingly important role in future therapeutic development.
1368934-58-0 (1-(4-bromophenyl)-2-oxoazetidine-3-carboxylic acid) Related Products
- 91348-51-5(1-(4-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid)
- 1259439-91-2(3-(2-Bromophenylamino)-2-methyl-3-oxopropanoic acid)
- 114126-87-3(3-(N-acetylanilino)-2-methylpropanoic acid)
- 7661-25-8(1-(4-bromophenyl)azetidin-2-one)
- 923130-78-3(1-(2-Bromophenyl)-5-oxopyrrolidine-3-carboxylic acid)
- 15601-92-0(2-Methyl-3-oxo-3-(phenylamino)propanoic acid)
- 160693-52-7(methyl 1-(4-bromophenyl)-5-oxopyrrolidine-3-carboxylate)
- 226881-07-8(1-(4-bromophenyl)-2-oxo-pyrrolidine-3-carboxylic acid)
- 123019-95-4(Propanoic acid, 3-[(2-bromophenyl)amino]-3-oxo-)
- 95262-09-2(3-(4-Bromoanilino)-3-oxopropanoic acid)